Cas no 866011-14-5 (1-(3-chlorophenyl)-3-[(2Z)-3-methyl-2,3-dihydro-1,3-thiazol-2-ylidene]urea)

• Product Name: 1-(3-chlorophenyl)-3-[(2Z)-3-methyl-2,3-dihydro-1,3-thiazol-2-ylidene]urea
• CAS No: 866011-14-5
• MF: C₁₁H₁₀ClN₃OS
• MW: 267.734599590302
• CID: 4662286
• Update Time: 2025-06-13

1-(3-chlorophenyl)-3-[(2Z)-3-methyl-2,3-dihydro-1,3-thiazol-2-ylidene]urea Chemical and Physical Properties

Names and Identifiers

• 1-(3-chlorophenyl)-3-[(2Z)-3-methyl-2,3-dihydro-1,3-thiazol-2-ylidene]urea

• Inchi： 1S/C11H10ClN3OS/c1-15-5-6-17-11(15)14-10(16)13-9-4-2-3-8(12)7-9/h2-7H,1H3,(H,13,16)
• InChI Key： VXVHNTWNSVPFOF-UHFFFAOYSA-N
• SMILES： N(C1=CC=CC(Cl)=C1)C(N=C1N(C)C=CS1)=O

Experimental Properties

• Color/Form: NA
• Density: 1.4±0.1 g/cm3
• Flash Point: 220.4±25.9 °C

1-(3-chlorophenyl)-3-[(2Z)-3-methyl-2,3-dihydro-1,3-thiazol-2-ylidene]urea Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Storage at -4 ℃ (6-12weeks), long storage period at -20 ℃ (1-2years), transport at 0 ℃

Additional information on 1-(3-chlorophenyl)-3-[(2Z)-3-methyl-2,3-dihydro-1,3-thiazol-2-ylidene]urea

Comprehensive Overview of 1-(3-chlorophenyl)-3-[(2Z)-3-methyl-2,3-dihydro-1,3-thiazol-2-ylidene]urea (CAS No. 866011-14-5)

The compound 1-(3-chlorophenyl)-3-[(2Z)-3-methyl-2,3-dihydro-1,3-thiazol-2-ylidene]urea, identified by its CAS No. 866011-14-5, is a specialized organic molecule with a unique structural framework. This compound belongs to the class of urea derivatives, which are widely studied for their diverse applications in pharmaceuticals, agrochemicals, and material science. The presence of a 3-chlorophenyl group and a 3-methyl-2,3-dihydro-1,3-thiazol-2-ylidene moiety in its structure contributes to its distinct chemical properties and potential functionalities.

In recent years, the scientific community has shown increasing interest in urea-based compounds due to their role as intermediates in drug discovery and development. The Z-configuration of the thiazole ring in this compound is particularly noteworthy, as it influences the molecule's stereochemistry and reactivity. Researchers have explored similar structures for their potential as kinase inhibitors, antimicrobial agents, and anti-inflammatory compounds, making this compound a subject of ongoing investigation.

The synthesis of 1-(3-chlorophenyl)-3-[(2Z)-3-methyl-2,3-dihydro-1,3-thiazol-2-ylidene]urea typically involves multi-step organic reactions, including condensation and cyclization processes. Advanced analytical techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography are employed to confirm its purity and structural integrity. These methods ensure that the compound meets the stringent requirements for research and industrial applications.

One of the key areas of interest for this compound is its potential role in green chemistry initiatives. With growing emphasis on sustainable and eco-friendly chemical processes, researchers are exploring how urea derivatives like this one can be synthesized using catalyst-free or solvent-free methods. Such approaches align with global trends toward reducing environmental impact while maintaining high yields and selectivity.

From a commercial perspective, CAS No. 866011-14-5 is often sought after by pharmaceutical and agrochemical companies for its utility as a building block in more complex molecules. Its chlorophenyl and thiazole components are particularly valuable in designing compounds with enhanced bioactivity. The compound's stability under various conditions also makes it a reliable candidate for long-term storage and transportation.

In the context of drug discovery, the 1-(3-chlorophenyl)-3-[(2Z)-3-methyl-2,3-dihydro-1,3-thiazol-2-ylidene]urea scaffold has been investigated for its potential interactions with biological targets. Computational studies, including molecular docking and QSAR modeling, have provided insights into its binding affinities and pharmacokinetic properties. These studies are crucial for optimizing the compound's efficacy and safety profile in potential therapeutic applications.

The compound's relevance extends to material science, where its unique electronic properties are being explored for applications in organic electronics and sensor development. The conjugated system within the thiazole ring contributes to its potential use in conductive polymers or light-emitting diodes (LEDs). Such interdisciplinary applications highlight the versatility of this chemical entity.

Quality control and regulatory compliance are critical aspects of working with CAS No. 866011-14-5. Manufacturers and suppliers must adhere to strict guidelines to ensure the compound's purity, stability, and safety. Certificates of Analysis (CoA) and detailed technical data sheets are essential for researchers and industries relying on this compound for their projects.

In summary, 1-(3-chlorophenyl)-3-[(2Z)-3-methyl-2,3-dihydro-1,3-thiazol-2-ylidene]urea represents a fascinating example of modern chemical innovation. Its structural complexity, combined with its broad applicability, makes it a valuable asset in scientific research and industrial development. As advancements in organic synthesis and computational chemistry continue, this compound is likely to play an increasingly important role in addressing contemporary challenges across multiple disciplines.